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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412

For Researchers, Scientists, and Drug Development Professionals

QuadraSil® MP is a high-performance silica-based adsorbent engineered for the selective
scavenging of metal impurities in pharmaceutical and fine chemical process streams.[1] Its
efficacy is rooted in its unique silicate structure, which provides a robust and high-surface-area
scaffold for functionalization with mercaptopropyl (SH) groups. These thiol groups exhibit a
strong affinity for a wide range of metal ions, facilitating their removal to meet the stringent
purity requirements of active pharmaceutical ingredients (APIs).[1] This technical guide
provides an in-depth exploration of the silicate structure of QuadraSil MP, including its
synthesis, characterization, and the experimental methodologies employed in its analysis.

Core Silicate Structure and Properties

QuadraSil MP is built upon a foundational silica (silicon dioxide, SiOz) substrate, which is
available in both spherical and irregular particulate forms.[1] The material is characterized as a
mesoporous silica, possessing a high surface area, which is a critical factor in maximizing its
metal scavenging capacity.[1][2][3] The particles are chemically robust, thermally stable, and
exhibit zero swell characteristics, making them suitable for use in various solvent systems and
ideal for packing into fixed-bed cartridges for continuous processing.[2][3][4]

Quantitative Data Summary

The physical and chemical properties of QuadraSil MP are summarized in the table below.
This data is compiled from publicly available product information and scientific literature on
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analogous functionalized silica materials.

Property Value Source
Functional Group Mercaptopropy! (SH) [1]
Functional Group Loading 1.0 - 1.5 mmol/g

Particle Size (Diameter) ~60 pm [4]
Surface Area (BET) ~715 m3/g

Form Spherical and Irregular Beads [1114]
Swelling Zero [21[3][4]

o Wide range (organic, aqueous,
Solvent Compatibility ) ) [2][3]
protic, aprotic)

Synthesis of the Silicate Scaffold

The synthesis of the QuadraSil MP silicate core involves the creation of a porous silica
network, which is then functionalized with mercaptopropyl groups. While the precise,
proprietary manufacturing process for QuadraSil MP is not publicly disclosed, the synthesis of
functionalized mesoporous silica generally follows established methodologies such as sol-gel
synthesis, followed by either co-condensation or post-synthesis grafting of the functional silane.

Synthesis workflow for functionalized mesoporous silica.

Experimental Protocols for Characterization

The structural and chemical properties of QuadraSil MP are elucidated through a suite of
analytical techniques. Below are detailed, illustrative methodologies for the key experiments
used to characterize the silicate structure and functionalization of materials like QuadraSil MP.

Scanning Electron Microscopy (SEM)

» Objective: To visualize the surface morphology, particle size, and shape of the silica beads.

o Methodology:
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A small amount of the QuadraSil MP powder is mounted onto an aluminum stub using
double-sided carbon tape.

The sample is then sputter-coated with a thin layer of a conductive material, such as gold
or palladium, to prevent charging under the electron beam.

The stub is placed into the SEM chamber and evacuated to high vacuum.

The sample is imaged using an accelerating voltage typically in the range of 5-15 kV.
Images are captured at various magnifications to observe both the overall particle
morphology and surface details.

Transmission Electron Microscopy (TEM)

o Objective: To investigate the internal porous structure of the silica particles.

o Methodology:

o

A small amount of QuadraSil MP is dispersed in a solvent such as ethanol and sonicated
for several minutes to create a dilute suspension.

A drop of the suspension is deposited onto a TEM grid (e.g., carbon-coated copper grid)
and allowed to dry completely.

The grid is then loaded into the TEM holder and inserted into the microscope.

The sample is imaged at a high accelerating voltage (e.g., 100-200 kV) to visualize the
mesoporous channels within the silica particles.

Nitrogen Adsorption-Desorption Analysis (BET Analysis)

¢ Objective: To determine the specific surface area, pore volume, and pore size distribution of

the mesoporous silica.

e Methodology:

o

A known mass of the QuadraSil MP sample is degassed under vacuum at an elevated
temperature (e.g., 150-200 °C) for several hours to remove any adsorbed moisture and
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volatile impurities.

o The degassed sample is then cooled to liquid nitrogen temperature (77 K).

o Nitrogen gas is incrementally introduced to the sample, and the amount of adsorbed gas is
measured at each pressure point, generating an adsorption isotherm.

o The pressure is then incrementally decreased to generate the desorption isotherm.

o The specific surface area is calculated from the adsorption data in the relative pressure
(P/Po) range of 0.05 to 0.35 using the Brunauer-Emmett-Teller (BET) equation.

o The pore size distribution is determined from the desorption branch of the isotherm using
the Barrett-Joyner-Halenda (BJH) method.

Experimental workflow for QuadraSil MP characterization.

Fourier-Transform Infrared Spectroscopy (FTIR)

» Objective: To confirm the presence of the mercaptopropyl functional groups on the silica
surface.

o Methodology:

o A small amount of the QuadraSil MP sample is mixed with potassium bromide (KBr)
powder and ground to a fine powder.

o The mixture is then pressed into a thin, transparent pellet.
o The pellet is placed in the sample holder of an FTIR spectrometer.
o An infrared spectrum is recorded, typically in the range of 4000 to 400 cm™1.

o The presence of characteristic peaks for Si-O-Si bonds (around 1100 cm~1), Si-OH groups
(around 3400 cm~t and 960 cm~1), and C-H stretching from the propyl chain (around 2900
cm~1) and the S-H stretching (around 2570 cm~1, though often weak) confirms the
functionalization.
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Signaling Pathway of Metal Scavenging

The primary function of QuadraSil MP is the selective removal of metal ions from solution. This
is achieved through the strong chemical affinity of the mercaptopropyl functional groups for
various metals.

Mechanism of metal scavenging by QuadraSil MP.

This technical guide provides a foundational understanding of the silicate structure of
QuadraSil MP. The combination of a high-surface-area mesoporous silica core with covalently
attached mercaptopropyl functional groups results in a highly effective and versatile metal
scavenger for critical purification applications in the pharmaceutical and fine chemical
industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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